Cas no 23330-00-9 (Benzoic acid, 2-iodosyl-5-nitro-)

• Product Name: Benzoic acid, 2-iodosyl-5-nitro-
• CAS No: 23330-00-9
• MF: C₇H₄INO₅
• MW: 309.014834403992
• CID: 1413990
• Update Time: 2024-08-15

Benzoic acid, 2-iodosyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-iodosyl-5-nitro-

• Inchi： 1S/C7H4INO5/c10-7(11)5-3-4(9(13)14)1-2-6(5)8-12/h1-3H,(H,10,11)
• InChI Key： INIIYZMASZLBKM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=CC=C1I=O

Computed Properties

• Exact Mass: 308.91292

Experimental Properties

• PSA: 97.51
• pka: 2.14±0.22(Predicted)